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Compound of Interest

Compound Name: cis-4-Nonene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive literature review of cis-4-nonene, detailing its chemical
and physical properties, and its applications in various fields. A comparative analysis with its
isomers, trans-4-nonene and 1-nonene, is presented, supported by experimental data to offer a
clear perspective on their respective performance. This document is intended to serve as a
valuable resource for researchers and professionals in chemistry and drug development.

Physicochemical Properties

cis-4-Nonene, an unsaturated hydrocarbon with the molecular formula CsHzis, is a colorless
liquid at room temperature with a characteristic gasoline-like odor.[1][2][3] It is soluble in
organic solvents but has limited solubility in water.[2] The "cis" designation indicates that the
alkyl groups on the carbon-carbon double bond are on the same side, influencing its physical
and chemical properties.[2]

Below is a comparative table summarizing the key physicochemical properties of cis-4-nonene
and its common isomers, trans-4-nonene and 1-nonene.
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Nonane
. trans-4-
Property cis-4-Nonene 1-Nonene (Saturated
Nonene
Analog)

Molecular

CoHas[4] CoHis CoHis CoHa20
Formula
Molecular Weight

126.24[4] 126.24 126.24 128.26
(g/mol)
CAS Number 10405-84-2[4] 10405-85-3 124-11-8 111-84-2
Boiling Point (°C)  143[5] 147 147 151

) 0.731-0.733 (25
Density (g/cm?3) 0.73[5] 0.734 (25 °C) ) 0.718
Flash Point (°C) 27.2[5] 30 46.11 31
_ 1.416 - 1.418 (20

Refractive Index 1.426[5] ~1.417 ) 1.405
Vapor Pressure

6.06[5] No data 10.2 4.9

(mmHg at 25°C)

Spectroscopic Data of cis-4-Nonene

Spectroscopic analysis is crucial for the identification and characterization of organic

compounds. Below are the key spectroscopic data for cis-4-nonene.

'H NMR Spectroscopy

The *H NMR spectrum of cis-4-nonene shows characteristic signals for the different types of
protons in the molecule. The olefinic protons (=CH) appear in the downfield region, typically
around 5.3-5.4 ppm, due to the deshielding effect of the double bond. The allylic protons (-CH=-
CH=) are found at approximately 2.0 ppm. The other aliphatic protons appear further upfield.

Predicted *H NMR Chemical Shifts:

e ~5.35 ppm (m, 2H): Olefinic protons (-CH=CH-).
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e ~2.05 ppm (m, 4H): Allylic protons (-CH2-CH=).
e ~1.38 ppm (m, 4H): Methylene protons (-CH2-CHz2-CH=).
e ~0.90 ppm (t, 6H): Methyl protons (-CH3).

3C NMR Spectroscopy

The 13C NMR spectrum provides information about the carbon skeleton of the molecule. The
carbons of the double bond are significantly deshielded and appear in the range of 120-140

ppm.

Predicted 3C NMR Chemical Shifts:

e ~130 ppm: Olefinic carbons (-CH=CH-).

e ~29 ppm: Allylic carbons (-CH2-CH=).

e ~23 ppm: Methylene carbons (-CH2-CH2-CH=).

e ~14 ppm: Methyl carbons (-CHs).

Fourier-Transform Infrared (FTIR) Spectroscopy

The FTIR spectrum of cis-4-nonene displays characteristic absorption bands that confirm the
presence of the C=C double bond and C-H bonds.

Key FTIR Peak Assignments:

e ~3010 cm~1 C-H stretching of the =C-H bond.

e ~2960-2850 cm~1: C-H stretching of the alkyl groups.
e ~1655 cm~1: C=C stretching of the cis-alkene.

¢ ~1460 cm~1. C-H bending of the CHz groups.

e ~1380 cm~1: C-H bending of the CHs groups.
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e ~720 cm~1: =C-H out-of-plane bending for cis-alkenes.

Mass Spectrometry

The mass spectrum of cis-4-nonene shows a molecular ion peak (M+) at m/z = 126. The
fragmentation pattern is characteristic of an alkene, with prominent peaks resulting from the
cleavage of C-C bonds adjacent to the double bond. Common fragments include the loss of
alkyl radicals.

Applications and Experimental Protocols

cis-4-Nonene is a versatile chemical intermediate with several industrial applications.

Olefin Metathesis

Olefin metathesis is a powerful reaction for the formation of new carbon-carbon double bonds.
cis-4-Nonene can be used as a substrate in both self-metathesis and cross-metathesis
reactions. For example, the self-metathesis of cis-4-nonene, catalyzed by a silica-supported
tungsten oxo alkylidene catalyst, can be used to study catalyst kinetics and activity at low
loadings.[6]

This protocol is a representative example of a cross-metathesis reaction involving an alkene
like cis-4-nonene and an acrylate, often employing a Grubbs-type catalyst.

Materials:

cis-4-Nonene

Methyl acrylate

Grubbs catalyst (e.g., second-generation Grubbs catalyst)

Anhydrous, degassed solvent (e.g., dichloromethane)

Inert gas (e.g., argon)

Procedure:
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e In aclean, dry Schlenk flask under an argon atmosphere, dissolve cis-4-nonene (1
equivalent) in the anhydrous solvent.

o Add methyl acrylate (1-2 equivalents) to the solution.
o Add the Grubbs catalyst (typically 0.1-5 mol%) to the reaction mixture.

 Stir the reaction at room temperature or with gentle heating (e.g., 40 °C) and monitor the
progress by gas chromatography (GC) or thin-layer chromatography (TLC).

e Upon completion, quench the reaction by adding a few drops of ethyl vinyl ether.
e Remove the solvent under reduced pressure.

 Purify the product by column chromatography on silica gel.

[Ru]=CH-R*

Continues cycle _— [Ru]=CH-R5

g [Ru]=CH-R3 > Metallacyclobutane g R*-CH=CH-R®
R2-CH=CH-R! /

‘ R*-CH=CH-R® (e.g., Methyl Acrylate)

R2-CH=CH-R?3 (cis-4-Nonene) }—>

Metallacyclobutane

Click to download full resolution via product page

A simplified catalytic cycle for olefin cross-metathesis.

Synthesis of Surfactants

Nonenes are important precursors in the production of nonylphenol, which is subsequently
ethoxylated to produce nonylphenol ethoxylate (NPE) surfactants.[7] These surfactants have
applications in detergents, emulsifiers, and wetting agents. The synthesis involves the
alkylation of phenol with nonene in the presence of an acid catalyst.[7]

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b084754?utm_src=pdf-body
https://www.benchchem.com/product/b084754?utm_src=pdf-body-img
https://pubs.acs.org/doi/abs/10.1021/cs200090e
https://pubs.acs.org/doi/abs/10.1021/cs200090e
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Step 1: Nonene Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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